Cas no 41095-01-6 (Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate)

• Product Name: Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
• CAS No: 41095-01-6
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 926572
• PubChem ID: 314894
• Update Time: 2025-04-19

Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
• 3-Acetyl-4-butylamino-2-hydroxypyridin-5-carbonsaeureethylester
• 3-acetyl-4-butylamino-2-hydroxypyridine-5-carboxylic acid ethyl ester
• AC1L7QJL
• AG-F-46089
• CTK4I4247
• ETHYL 5-ACETYL-4-BUTYLAMINO-6-OXO-1H-PYRIDINE-3-CARBOXYLATE
• NSC235196
• DTXSID60311008
• SCHEMBL11820609
• Ethyl 5-acetyl-4-(butylamino)-6-oxo-1,6-dihydropyridine-3-carboxylate
• NSC-235196
• NSC 235196
• HZKFYEQNQXDLJB-UHFFFAOYSA-N
• 41095-01-6

• Inchi： 1S/C14H20N2O4/c1-4-6-7-15-12-10(14(19)20-5-2)8-16-13(18)11(12)9(3)17/h8H,4-7H2,1-3H3,(H2,15,16,18)
• InChI Key： HZKFYEQNQXDLJB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C(C(C)=O)=C1NCCCC)=O)=O

Computed Properties

• Exact Mass: 280.1424
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.5
• LogP: 2.45150